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Compound of Interest

Compound Name: Mono(3-hydroxybutyl)phthalate-d4

Cat. No.: B12430362 Get Quote

Technical Guide: Mono(3-
hydroxybutyl)phthalate-d4
For Researchers, Scientists, and Drug Development Professionals

Introduction
Mono(3-hydroxybutyl)phthalate-d4 (MHBP-d4) is the deuterium-labeled form of Mono(3-

hydroxybutyl)phthalate (MHBP), a secondary metabolite of the widely used plasticizer, Di-n-

butyl phthalate (DBP).[1] Due to its chemical and physical similarity to the endogenous

metabolite, coupled with its distinct mass, MHBP-d4 is an ideal internal standard for use in

stable isotope dilution analysis.[2] This technique is predominantly employed in liquid

chromatography-tandem mass spectrometry (LC-MS/MS) for the accurate quantification of

MHBP in complex biological matrices such as urine and serum.[3][4] The use of a deuterated

internal standard like MHBP-d4 is critical for correcting for matrix effects and variations in

sample preparation and instrument response, thereby ensuring high precision and accuracy in

assessing human exposure to DBP.[3][5]

Chemical and Physical Properties
The fundamental chemical and physical properties of Mono(3-hydroxybutyl)phthalate-d4 are

summarized below. For comparative purposes, the properties of its non-labeled analog,

Mono(3-hydroxybutyl)phthalate, are also included.
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Property
Mono(3-
hydroxybutyl)phthalate-d4

Mono(3-
hydroxybutyl)phthalate

Synonyms

1,2-(Benzene-d4)dicarboxylic

Acid 1-(3-Hydroxybutyl)ester,

MHBP-d4

2-(3-

hydroxybutoxycarbonyl)benzoi

c acid, OH-MnBP, MHBP

CAS Number 57074-43-8[6] 57074-43-8 (unlabeled)[7][8]

Chemical Formula C₁₂H₁₀D₄O₅[6][7] C₁₂H₁₄O₅[9]

Molecular Weight 242.26 g/mol [1][6][7] 238.24 g/mol [9]

Appearance Light Yellow Thick Oil[1][10] Not Specified

Melting Point 77 °C[6] Not Specified

Solubility
Soluble in Chloroform,

Methanol[10]
Not Specified

Storage Conditions -20°C[6][10] -20°C[11]

Metabolic Pathway of the Parent Compound
Mono(3-hydroxybutyl)phthalate is not directly introduced into biological systems but is a

product of the metabolism of Di-n-butyl phthalate (DBP). Understanding this pathway is crucial

for interpreting biomonitoring data. DBP first undergoes hydrolysis to form Mono-n-butyl

phthalate (MnBP). Subsequently, MnBP is oxidized to form several metabolites, including

Mono(3-hydroxybutyl)phthalate (MHBP).[12][13][14]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.biosynth.com/p/HCA07443/57074-43-8-mono3-hydroxybutylphthalate-d4
https://www.scbt.com/p/mono-3-hydroxybutyl-phthalate-d4-57074-43-8-unlabeled
https://www.scbt.com/ko/p/mono-3-hydroxybutyl-phthalate-d4-57074-43-8-unlabeled
https://www.biosynth.com/p/HCA07443/57074-43-8-mono3-hydroxybutylphthalate-d4
https://www.scbt.com/p/mono-3-hydroxybutyl-phthalate-d4-57074-43-8-unlabeled
https://pubchem.ncbi.nlm.nih.gov/compound/Mono-3-hydroxybutyl-phthalate
http://www.pharmaffiliates.com/en/mono-3-hydroxybutyl-phthalate-d4-pasti065930.html
https://www.biosynth.com/p/HCA07443/57074-43-8-mono3-hydroxybutylphthalate-d4
https://www.scbt.com/p/mono-3-hydroxybutyl-phthalate-d4-57074-43-8-unlabeled
https://pubchem.ncbi.nlm.nih.gov/compound/Mono-3-hydroxybutyl-phthalate
http://www.pharmaffiliates.com/en/mono-3-hydroxybutyl-phthalate-d4-pasti065930.html
https://www.mybiosource.com/biochemical/mono-3-hydroxybutyl-phthalate-d4/6071581?utm_source=TDSQR
https://www.biosynth.com/p/HCA07443/57074-43-8-mono3-hydroxybutylphthalate-d4
https://www.mybiosource.com/biochemical/mono-3-hydroxybutyl-phthalate-d4/6071581?utm_source=TDSQR
https://www.biosynth.com/p/HCA07443/57074-43-8-mono3-hydroxybutylphthalate-d4
https://www.mybiosource.com/biochemical/mono-3-hydroxybutyl-phthalate-d4/6071581?utm_source=TDSQR
https://www.lgcstandards.com/PL/en/p/TRC-M546300
https://pubmed.ncbi.nlm.nih.gov/22820759/
https://www.researchgate.net/publication/229436775_Di-n-butyl_phthalate_DnBP_and_diisobutyl_phthalate_DiBP_metabolism_in_a_human_volunteer_after_single_oral_doses
http://exposome-explorer.iarc.fr/compounds/1507
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12430362?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Di-n-butyl Phthalate (DBP)

Mono-n-butyl Phthalate (MnBP)

Hydrolysis

Mono(3-hydroxybutyl)phthalate (MHBP)

Oxidation

Other Oxidized Metabolites

Click to download full resolution via product page

Caption: Metabolic conversion of DBP to MHBP.

Experimental Protocols
The following section outlines a generalized experimental protocol for the quantification of

Mono(3-hydroxybutyl)phthalate in human urine using Mono(3-hydroxybutyl)phthalate-d4 as

an internal standard with LC-MS/MS.

Materials and Reagents
Mono(3-hydroxybutyl)phthalate (analytical standard)

Mono(3-hydroxybutyl)phthalate-d4 (internal standard)

Methanol (LC-MS grade)

Acetonitrile (LC-MS grade)

Formic acid

Ultrapure water

β-glucuronidase
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Solid-phase extraction (SPE) cartridges

Sample Preparation
Spiking: A known concentration of Mono(3-hydroxybutyl)phthalate-d4 internal standard

solution is added to a 200 µL aliquot of each urine sample.[3][15]

Enzymatic Hydrolysis: To measure the total concentration of conjugated and unconjugated

MHBP, the samples are treated with β-glucuronidase to deconjugate the metabolites.[5]

Solid-Phase Extraction (SPE): The samples are then subjected to SPE for cleanup and

concentration.[3][16] The analytes are eluted from the SPE cartridges, and the eluate is

evaporated to dryness and reconstituted in a suitable solvent for LC-MS/MS analysis.

LC-MS/MS Analysis
Chromatographic Separation: The reconstituted sample is injected into an HPLC system for

chromatographic separation of the analytes.[16]

Mass Spectrometric Detection: The separated analytes are introduced into a tandem mass

spectrometer operating in the negative electrospray ionization (ESI) and multiple reaction

monitoring (MRM) mode.[3] Specific precursor-to-product ion transitions for both MHBP and

MHBP-d4 are monitored for quantification.

Quantification: A calibration curve is generated by analyzing standards of known

concentrations of MHBP with a constant concentration of MHBP-d4. The concentration of

MHBP in the samples is determined by comparing the peak area ratio of the analyte to the

internal standard against the calibration curve.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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